Cas no 1704521-79-8 (4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane)

• Product Name: 4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane
• CAS No: 1704521-79-8
• MF: C₂₁H₂₁NO₂S
• MW: 351.46194434166
• CID: 5367285
• Update Time: 2025-07-08

4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranyl[tetrahydro-7-(2-methylphenyl)-1,4-thiazepin-4(5H)-yl]methanone
• 4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane

• Inchi： 1S/C21H21NO2S/c1-15-6-2-4-8-17(15)20-10-11-22(12-13-25-20)21(23)19-14-16-7-3-5-9-18(16)24-19/h2-9,14,20H,10-13H2,1H3
• InChI Key： VRGLTTPQUJLYHA-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC=C2O1)(N1CCC(C2=CC=CC=C2C)SCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane

4-(1-Benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane (CAS No. 1704521-79-8): A Comprehensive Overview

4-(1-Benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane (CAS No. 1704521-79-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzofuran and thiazepane moieties, exhibits a range of intriguing properties that make it a subject of ongoing scientific exploration. In this article, we delve into its molecular structure, potential applications, and the latest research trends surrounding this fascinating molecule.

The molecular structure of 4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane combines a benzofuran ring system with a thiazepane scaffold, creating a hybrid framework that is both structurally complex and functionally versatile. The presence of the 2-methylphenyl group further enhances its potential for interaction with biological targets, making it a promising candidate for drug discovery. Researchers have noted that the compound's carbonyl linkage plays a critical role in its stability and reactivity, which is a key area of focus in current studies.

One of the most frequently asked questions in online searches is: "What are the applications of 4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane?" This compound has shown potential in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases. Its ability to modulate specific biological pathways has made it a valuable tool for researchers investigating new treatment options. Additionally, its benzofuran-thiazepane hybrid structure has been explored for its potential in material science, where its unique electronic properties could be harnessed for advanced applications.

Another hot topic in the scientific community is the synthetic pathways for 4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane. Recent advancements in organic synthesis have enabled more efficient and scalable methods for producing this compound, which is crucial for its broader adoption in research and development. Questions like "How is 4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane synthesized?" are commonly searched, reflecting the growing interest in its practical preparation.

The pharmacological properties of 4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane are also a major area of investigation. Preliminary studies suggest that it may exhibit neuroprotective and anti-inflammatory effects, although further research is needed to fully elucidate its mechanisms of action. This aligns with the increasing demand for compounds that can address unmet medical needs, particularly in the context of neurodegenerative diseases and chronic inflammation.

From a market perspective, the demand for 4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane is expected to rise as its potential applications become more widely recognized. Companies specializing in fine chemicals and pharmaceutical intermediates are actively exploring its commercial viability, driven by the compound's unique structural features and promising biological activity. Searches for "suppliers of 4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane" have seen a steady increase, highlighting its growing importance in the industry.

In conclusion, 4-(1-benzofuran-2-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane (CAS No. 1704521-79-8) represents a compelling example of how innovative chemical design can open new avenues in science and technology. Its multifaceted properties and potential applications make it a compound worth watching in the coming years. Whether you're a researcher, a supplier, or simply someone interested in the latest advancements in chemistry, this molecule offers a wealth of opportunities for exploration and discovery.